- Asymmetric resolution of D-p-hydroxyphenylglycine, Zhongguo Yiyao Gongye Zazhi, 2005, 36(4), 199-200
Cas no 938-97-6 (4-Hydroxyphenylglycine)
4-Hydroxyphenylglycine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-2-(4-hydroxyphenyl)acetic acid
- AMINO-(4-HYDROXY-PHENYL)-ACETIC ACID
- 4-HYDROXY-DL-PHENYLGLYCINE
- 4-hydroxyphenylglycine
- Amino-4-hydroxybenzeneacetic acid
- DL-4-OH-Phg-OH
- (4-Hydroxyphenyl)(amino)acetic acid
- (4-Hydroxyphenyl)glycine
- 2-(4-Hydroxyphenyl)glycine
- DL-4-HYDROXYPHENYLGLYCINE
- P-HYDROXY PHENYLGLYCINE
- Glycine,2-(p-hydroxyphenyl)- (6CI,7CI,8CI)
- (RS)-2-(4-Hydroxyphenyl)glycine
- (?à)-2-(4-Hydroxyphenyl)glycine
- (?à)-2-(p-Hydroxyphenyl)glycine
- (?à)-Amino(p-hydroxyphenyl)aceticacid
- (?à)-p-Hydroxyphenylglycine
- (?à)-a-Amino-4-hydroxybenzeneacetic acid
- DL-2-(4-Hydroxyphenyl)glycine
- DL-2-(p-Hydroxyphenyl)glycine
- DL-p-Hydroxyphenylglycine
- DL-a-Amino(4-hydroxyphenyl)acetic acid
- NSC 30081
- a-(4-Hydroxyphenyl)glycine
- a-(p-Hydroxyphenyl)glycine
- a-Amino-p-hydroxyphenylacetic acid
- Amino(4-hydroxyphenyl)acetic acid
- alpha-Amino-4-hydroxybenzeneacetic acid
- (1)-4-Hydroxyphenylglycine
- (+/-)-alpha-Amino-4-hydroxybenzeneacetic acid
- LJCWONGJFPCTTL-UHFFFAOYSA-N
- D-(-)-p-Hydroxyphenylglycine
- D-P-HYDROXYPHENYLGLYCINE
- UK 25842
- para-hydroxyphenylglycine
- Glycine, 2-(p-hydroxyphenyl)- (6CI, 7CI, 8CI)
- α-Amino-4-hydroxybenzeneacetic acid (ACI)
- (±)-2-(4-Hydroxyphenyl)glycine
- (±)-2-(p-Hydroxyphenyl)glycine
- (±)-Amino(p-hydroxyphenyl)acetic acid
- (±)-p-Hydroxyphenylglycine
- (±)-α-Amino-4-hydroxybenzeneacetic acid
- 2-Amino-2-(4-hydroxyphenyl)aceticacid
- DL
- DL-α-Amino(4-hydroxyphenyl)acetic acid
- p-Hydroxyphenylglycine
- α-(4-Hydroxyphenyl)glycine
- α-(p-Hydroxyphenyl)glycine
- α-Amino-4-hydroxyphenylacetic acid
- α-Amino-p-hydroxyphenylacetic acid
- J-507748
- (R)-(4-Hydroxyphenyl)glycine; (R)-2-(4-Hydroxyphenyl)glycine; 4-Hydroxy-D-phenylglycine; D-(-)-2-(4-Hydroxyphenyl)glycine; D-(-)-2-(p-Hydroxyphenyl)glycine
- MFCD00065931
- 938-97-6
- Q27093571
- NS00081113
- MFCD00065932
- CHEBI:50418
- 2-amino-2-(4-hydroxyphenyl)-acetic acid
- FT-0630187
- SY032272
- FB-0735
- AB00341
- Benzeneacetic acid, .alpha.-amino-4-hydroxy-, (.alpha.S)-
- amino(4-hydroxyphenyl)ethanoic acid
- FT-0633158
- PB47674
- 1217854-79-9
- AKOS000168314
- L(+)4-Phydroxyphenylglycine
- EINECS 213-353-2
- W-109619
- EN300-137921
- Benzeneacetic acid, .alpha.-amino-4-hydroxy-, (.alpha.R)-
- SR-01000944901-1
- Benzeneacetic acid, .alpha.-amino-4-hydroxy-, (R)-
- DB02601
- (-)-alpha-amino-4-hydroxybenzeneacetic acid
- Amino(4-hydroxyphenyl)acetic acid #
- 2-amino-2-(4-hydroxyphenyl) acetic acid
- UNII-7UYG7X0F53
- SY036146
- AKOS016050648
- Benzeneacetic acid, a-amino-4-hydroxy-
- 37784-25-1
- 6324-01-2
- HY-W005226
- D-2-(4-Hydroxyphenyl)glycine
- (alphaR)-alpha-Amino-4-hydroxybenzeneacetic acid
- (+/-)-.ALPHA.-AMINO-4-HYDROXYBENZENEACETIC ACID
- D-26
- AB02671
- NSC30081
- FT-0669964
- SR-01000944901
- CHEMBL130865
- SCHEMBL652186
- FT-0624334
- EINECS 228-682-7
- 7UYG7X0F53
- F11089
- DTXSID90860473
- SY047013
- 2-p-hydroxyphenylglycine
- (R)-.alpha.-Amino-4-hydroxybenzeneacetic acid
- D-(-)-4-Hydroxyphenyl-d4-glycine
- NSC-30081
- CS-W005226
- NCGC00164509-01
- A844731
- (R)-(-)-2-(4-Hydroxyphenyl)glycine
- STK391435
- DB-014148
- BRD-A86525947-001-01-4
- BBL014416
- 4-Hydroxyphenylglycine
-
- MDL: MFCD00065931
- Inchi: 1S/C8H9NO3/c9-7(8(11)12)5-1-3-6(10)4-2-5/h1-4,7,10H,9H2,(H,11,12)
- InChI Key: LJCWONGJFPCTTL-UHFFFAOYSA-N
- SMILES: O=C(C(C1C=CC(O)=CC=1)N)O
Computed Properties
- Exact Mass: 167.05800
- Monoisotopic Mass: 167.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 83.6
Experimental Properties
- Density: 1.41
- Melting Point: 235-238°C
- Boiling Point: 446.3℃ at 760 mmHg
- Flash Point: 223.7ºC
- Refractive Index: 1.54
- PSA: 69.56000
- LogP: 0.96170
- Specific Rotation: -158.4° (c=1, 1mol/L HCl)
4-Hydroxyphenylglycine Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store at room temperature
4-Hydroxyphenylglycine Customs Data
- HS CODE:2922501000
- Customs Data:
China Customs Code:
2922509090Overview:
2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Hydroxyphenylglycine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | QH6319-25g |
4-Hydroxyphenylglycine |
938-97-6 | ≥97% | 25g |
¥750元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | QH6319-5g |
4-Hydroxyphenylglycine |
938-97-6 | ≥97% | 5g |
¥210元 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BG257-20g |
4-Hydroxyphenylglycine |
938-97-6 | 97% | 20g |
81.0CNY | 2021-07-12 | |
| Apollo Scientific | OR12450-1g |
4-Hydroxyphenylglycine |
938-97-6 | 1g |
£75.00 | 2023-09-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A856518-5g |
2-Amino-2-(4-hydroxyphenyl)acetic acid |
938-97-6 | 97% | 5g |
¥27.00 | 2022-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A856518-25g |
2-Amino-2-(4-hydroxyphenyl)acetic acid |
938-97-6 | 97% | 25g |
¥107.00 | 2022-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A856518-100g |
2-Amino-2-(4-hydroxyphenyl)acetic acid |
938-97-6 | 97% | 100g |
¥287.00 | 2022-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A856518-500g |
2-Amino-2-(4-hydroxyphenyl)acetic acid |
938-97-6 | 97% | 500g |
¥1,136.00 | 2022-09-03 | |
| TRC | H949505-1g |
(4-Hydroxyphenyl)glycine |
938-97-6 | 1g |
$ 205.00 | 2023-09-07 | ||
| TRC | H949505-10g |
(4-Hydroxyphenyl)glycine |
938-97-6 | 10g |
$ 1556.00 | 2023-09-07 |
4-Hydroxyphenylglycine Production Method
Production Method 1
Production Method 2
1.2 Reagents: Trisodium citrate Solvents: Water ; 25 °C; 30 °C
1.3 Reagents: Sulfuric acid ; pH 3
1.4 Reagents: Carbon dioxide , Ammonia Solvents: Water ; 30 °C → 80 °C; 80 °C → 120 °C; 0.8 - 1 MPa, 120 °C → 140 °C; 0.5 MPa, 101 °C
1.5 Reagents: Sodium hydroxide Solvents: Water ; 0.8 - 1 MPa, 178 °C; 0.5 MPa, 101 °C
1.6 Reagents: Sulfuric acid Solvents: Water ; pH 5 - 5.5, < 100 °C; 100 °C → 35 °C
- Process for preparation of D,L-phenylglycine derivatives, China, , ,
Production Method 3
- Deprotection of 4-methoxybenzyloxycarbonyl group with p-toluenesulfonic acid in acetonitrile. Application to a large-scale preparation of 7-[D-2-amino-2-(4-hydroxyphenyl)acetamido]cephalosporanic acid, Bulletin of the Chemical Society of Japan, 1984, 57(11), 3333-4
Production Method 4
Production Method 5
1.2 Reagents: Ammonium hydroxide Solvents: Water ; pH 7; cooled
- Study on synthesis of DL-p-hydroxyphenylglycine, Jingxi Shiyou Huagong Jinzhan, 2007, 8(11), 20-23
Production Method 6
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Ammonium chloride Solvents: Tetrahydrofuran , Water
1.4 Reagents: Hydrochloric acid Solvents: Water
1.5 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
- Novel method of preparing hydroxyarylglycines, alkoxyarylglycines and the glycinates thereof, from aromatic aldehydes and benzylamine, World Intellectual Property Organization, , ,
Production Method 7
1.2 Reagents: Benzoic acid ; 8 h, 60 °C; 60 °C → rt
1.3 Reagents: Potassium carbonate Solvents: Water ; pH 6, rt
- The preparation of D-4-hydroxyphenylglycine, Jingxi Huagong Zhongjianti, 2013, 43(2), 33-36
Production Method 8
- Process for preparing an alpha-amino acid, the corresponding ester and amide, European Patent Organization, , ,
Production Method 9
Production Method 10
- p-Hydroxyphenylglycine or an N-alkyl or an N,N-dialkyl derivative, Netherlands, , ,
Production Method 11
Production Method 12
Production Method 13
Production Method 14
Production Method 15
Production Method 16
1.2 Reagents: Ammonium hydroxide ; pH 6, rt; 1 h, rt
- Solid acid catalyst and preparation method thereof and preparation method of para-hydroxyphenylglycine, China, , ,
Production Method 17
Production Method 18
Production Method 19
1.2 pH 4 - 5
1.3 Reagents: Ammonia Solvents: Water ; pH 7, 35 - 45 °C
- Production method and device of D,L-p-hydroxyphenylglycine by adopting staged temperature control of multi-stage tubular reactor, continuous neutralization and kettle-type reactor, China, , ,
Production Method 20
4-Hydroxyphenylglycine Raw materials
- Benzeneacetic acid, 4-hydroxy-α-[[[(4-methoxyphenyl)methoxy]carbonyl]amino]-, (S)-
- 4-Hydroxymandelic Acid
- Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate
- (1S,2S,4S,7S)-2-Bromo-4,7-dimethylbicyclo[2.2.1]heptane-7-methanesulfonic acid
- D-4-Hydroxyphenylglycine
- 4-Hydroxybenzaldehyde
- 2-oxoacetic acid
- aminohydroxyacetic acid
- trimethylsilanecarbonitrile
4-Hydroxyphenylglycine Preparation Products
4-Hydroxyphenylglycine Suppliers
4-Hydroxyphenylglycine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 4-Hydroxyphenylglycine
Introduction to 4-Hydroxyphenylglycine (CAS No. 938-97-6)
4-Hydroxyphenylglycine, identified by the Chemical Abstracts Service Number (CAS No.) 938-97-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a hydroxyl group and an amino acid backbone, has garnered considerable attention due to its versatile applications in drug development, enzyme inhibition, and metabolic studies. The unique structural properties of 4-Hydroxyphenylglycine make it a valuable intermediate in synthesizing various pharmacologically active agents, particularly those targeting neurological and cardiovascular disorders.
The chemical structure of 4-Hydroxyphenylglycine consists of a phenyl ring substituted with a hydroxyl group at the para position and an amino acid side chain. This configuration imparts both hydrophilic and lipophilic characteristics, facilitating its interaction with biological targets. In recent years, researchers have explored its potential in developing novel therapeutic agents, leveraging its ability to mimic or modulate the activity of endogenous amino acids.
One of the most compelling aspects of 4-Hydroxyphenylglycine is its role in enzyme inhibition studies. Specifically, it has been investigated for its interaction with peptidases and proteases, where its structural motif allows for selective binding. For instance, studies have demonstrated its efficacy in inhibiting certain metalloproteinases, which are implicated in conditions such as cancer metastasis and inflammation. The mechanism of action often involves the hydroxyl group forming hydrogen bonds with key residues in the enzyme's active site, thereby reducing enzymatic activity.
In the realm of drug discovery, 4-Hydroxyphenylglycine has been utilized as a building block for designing more complex molecules. Its incorporation into peptidomimetics has shown promise in creating drugs with improved pharmacokinetic profiles. For example, derivatives of 4-Hydroxyphenylglycine have been synthesized to target specific neurological pathways, offering potential treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. The ability to fine-tune the properties of these derivatives by modifying the phenyl ring or the amino acid side chain makes 4-Hydroxyphenylglycine an indispensable tool in medicinal chemistry.
Recent advancements in computational chemistry have further enhanced the utility of 4-Hydroxyphenylglycine. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These simulations have helped researchers predict optimal modifications to enhance binding affinity and selectivity. Additionally, virtual screening techniques have identified novel analogs of 4-Hydroxyphenylglycine with enhanced therapeutic potential.
The synthesis of 4-Hydroxyphenylglycine itself is another area of active research. Traditional methods often involve multi-step organic reactions, but recent innovations have focused on more sustainable and efficient approaches. Enzymatic synthesis, for instance, has been explored as a greener alternative, utilizing biocatalysts to produce 4-Hydroxyphenylglycine with high yield and purity. Such methods align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.
Applications beyond drug development also highlight the significance of 4-Hydroxyphenylglycine. In biochemical research, it serves as a substrate for studying metabolic pathways and enzyme kinetics. Its incorporation into labeled probes has enabled researchers to track amino acid transport and metabolism in cellular systems. Furthermore, its role in developing chiral auxiliaries for asymmetric synthesis underscores its versatility in synthetic chemistry.
The future prospects for 4-Hydroxyphenylglycine are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological systems continues to evolve, so too will the ways in which 4-Hydroxyphenylglycine is utilized. Whether as an intermediate in drug synthesis or a tool for biochemical investigation, this compound remains a cornerstone of modern chemical biology.
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